Cas no 108697-88-7 (3-phenylsulfanylbenzonitrile)

• Product Name: 3-phenylsulfanylbenzonitrile
• CAS No: 108697-88-7
• MF: C₁₃H₉NS
• MW: 211.282261610031
• CID: 1186875
• PubChem ID: 11298792
• Update Time: 2025-04-20

3-phenylsulfanylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-phenylsulfanylbenzonitrile
• AGN-PC-006A57
• ACMC-20mbpr
• 3-cyanophenyl phenyl sulfide
• 3-(phenylthio)benzonitrile
• CTK0G2656
• SureCN4807913
• 4-cyanophenyl phenyl sulfide
• Benzonitrile, 3-(phenylthio)-
• AGN-PC-006A57; ACMC-20mbpr; 3-cyanophenyl phenyl sulfide; 3-(phenylthio)benzonitrile; CTK0G2656; SureCN4807913; 4-cyanophenyl phenyl sulfide; Benzonitrile, 3-(phenylthio)-;
• 108697-88-7
• DTXSID40461611
• 3-(PHENYLSULFANYL)BENZONITRILE
• HS-4625
• VWFUJPSACNEMJX-UHFFFAOYSA-N
• SCHEMBL4807913

• Inchi： 1S/C13H9NS/c14-10-11-5-4-8-13(9-11)15-12-6-2-1-3-7-12/h1-9H
• InChI Key： VWFUJPSACNEMJX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 211.04567
• Monoisotopic Mass: 211.04557046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 49.1Ų

Experimental Properties

• PSA: 23.79